methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride
Overview
Description
It is typically used as an intermediate in the synthesis of other chemical compounds for medicinal and scientific purposes.
Preparation Methods
The synthesis of methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride involves the reaction of 4-methylpiperidine with methyl acetate and hydrochloric acid. This reaction results in the formation of the compound, which can subsequently be purified by recrystallization. The purity and identity of the compound can be confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS).
Chemical Reactions Analysis
Methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction can occur under various conditions, often involving nucleophiles or electrophiles.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride has numerous applications in scientific research, particularly in the synthesis of other chemical compounds. It can be used as an intermediate in the synthesis of various pharmaceuticals, such as antipsychotics and antidepressants. Additionally, it is used in the synthesis of agrochemicals, such as insecticides and herbicides.
Mechanism of Action
The mechanism of action of methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride involves its interaction with specific molecular targets and pathways. While the exact mechanism is not fully understood, it is believed to exert its effects through modulation of neurotransmitter systems, particularly those involving dopamine and norepinephrine .
Comparison with Similar Compounds
Methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride can be compared with other similar compounds, such as:
Methylphenidate: Used in the management of Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy.
Piperidine derivatives: These compounds share a similar piperidine backbone and are used in various medicinal and industrial applications.
The uniqueness of this compound lies in its specific chemical structure and its applications as an intermediate in the synthesis of other compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(4-methylpiperidin-4-yl)acetate hydrochloride involves the reaction of 4-methylpiperidine with methyl chloroacetate in the presence of a base to form the intermediate methyl 2-(4-methylpiperidin-4-yl)acetate, which is then reacted with hydrochloric acid to form the final product as a hydrochloride salt.", "Starting Materials": [ "4-methylpiperidine", "methyl chloroacetate", "base", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-methylpiperidine is reacted with methyl chloroacetate in the presence of a base, such as sodium hydroxide or potassium carbonate, to form the intermediate methyl 2-(4-methylpiperidin-4-yl)acetate.", "Step 2: The intermediate is then reacted with hydrochloric acid to form the final product as a hydrochloride salt, which can be isolated by filtration or precipitation." ] } | |
CAS No. |
1923824-65-0 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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